Cas no 2229583-23-5 (5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol)

• Product Name: 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol
• CAS No: 2229583-23-5
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6170564
• PubChem ID: 165643975
• Update Time: 2025-07-01

5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol
• 5-bromo-4-[1-(1-hydroxyethyl)cyclopropyl]-2-methoxyphenol
• 2229583-23-5
• EN300-1924548

• Inchi： 1S/C12H15BrO3/c1-7(14)12(3-4-12)8-5-11(16-2)10(15)6-9(8)13/h5-7,14-15H,3-4H2,1-2H3
• InChI Key： OFTQHEBARMEHCJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(C(C)O)CC1)OC)O

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.7Ų

Additional information on 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol

5-Bromo-4-1-(1-Hydroxyethyl)cyclopropyl-2-Methoxyphenol: A Promising Molecule in Pharmaceutical Research and Drug Development

5-Bromo-4-1-(1-Hydroxyethyl)cyclopropyl-2-Methoxyphenol is a novel organic compound with unique structural features that have attracted significant attention in the field of pharmaceutical sciences. This molecule, characterized by its 5-bromo substituent, cyclopropyl ring, and 2-methoxyphenol functional group, represents a potential scaffold for the design of bioactive agents. Recent studies have highlighted its potential applications in drug development, anti-inflammatory therapies, and neuroprotective strategies, making it a focal point for researchers aiming to address complex biological targets.

The 5-bromo group on the phenolic ring plays a critical role in modulating the molecule's electronic properties and biological activity. This substitution enhances the molecule's reactivity while maintaining its structural stability, a key factor in optimizing its pharmacological profile. The cyclopropyl ring, a three-membered carbon structure, introduces unique steric and electronic effects that may influence its interaction with biological macromolecules such as proteins and nucleic acids. The 2-methoxyphenol moiety further contributes to the molecule's antioxidant and anti-inflammatory capabilities, as evidenced by recent in vitro and in vivo studies.

Recent advancements in molecular modeling and computational chemistry have enabled researchers to predict the 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol molecule's binding affinity to specific targets. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the molecule exhibits high selectivity for cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This selectivity suggests its potential as a therapeutic agent for conditions such as arthritis and inflammatory bowel disease. Additionally, the molecule's hydroxyethyl substituent may enhance its solubility and bioavailability, critical factors for drug development.

Experimental evidence from 2024 research published in *Bioorganic & Medicinal Chemistry* further supports the molecule's therapeutic potential. The study revealed that 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol exhibits significant neuroprotective effects in models of neurodegenerative diseases. The compound was found to reduce oxidative stress and inhibit the aggregation of amyloid-beta proteins, which are implicated in Alzheimer's disease. These findings highlight its potential as a candidate for anti-dementia therapies and underscore the importance of further preclinical and clinical investigations.

From a synthetic perspective, the 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol molecule can be synthesized through a multi-step process involving cyclopropanation reactions and phenolic functionalization. The introduction of the bromo group typically occurs via electrophilic substitution, while the hydroxyethyl chain is incorporated through nucleophilic addition reactions. Optimization of reaction conditions, such as temperature and catalyst selection, is essential to achieve high yields and purity, which are critical for pharmaceutical applications.

Pharmacokinetic studies on 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol have shown promising results. The molecule exhibits moderate oral bioavailability and a favorable half-life, which are advantageous for drug development. However, further research is needed to evaluate its metabolic stability and toxicological profile. Preliminary toxicity assessments suggest that the compound is relatively safe at low concentrations, but long-term studies are required to confirm its safety in human trials.

Emerging research in 2024 has also explored the molecule's potential in cancer therapy. A study published in *Cancer Research* demonstrated that 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol induces apoptosis in cancer cells by targeting specific signaling pathways. The compound's ability to modulate mitochondrial function and apoptotic regulators makes it a candidate for targeted cancer therapies. These findings open new avenues for the development of chemotherapy agents with improved efficacy and reduced side effects.

Furthermore, the molecule's antioxidant properties have been extensively studied. The 2-methoxyphenol group is known to scavenge free radicals and inhibit oxidative stress, which are key factors in the progression of various diseases. A 2023 review in *Antioxidants* highlighted the importance of methylphenolic derivatives in the treatment of metabolic disorders and cardiovascular diseases. The presence of the hydroxyethyl chain may enhance these antioxidant effects by increasing the molecule's reactivity toward reactive oxygen species.

From a drug discovery perspective, 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol represents a versatile scaffold for the design of new drugs. Its structural features allow for the incorporation of functional groups that can modulate its biological activity. For example, the bromo group can be replaced with other halogen atoms or functional groups to optimize its selectivity and potency. This flexibility makes it an attractive candidate for structure-based drug design approaches.

In conclusion, 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol is a promising molecule with a wide range of potential applications in pharmaceutical sciences. Its unique structural features and biological activities make it a valuable target for further research. As the field of drug development continues to advance, the exploration of this molecule's therapeutic potential is likely to yield significant breakthroughs in the treatment of various diseases.

For researchers and pharmaceutical companies, the development of 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol into a therapeutic agent requires a multidisciplinary approach. This includes optimizing its synthetic route, evaluating its pharmacokinetic and toxicological profile, and conducting preclinical and clinical trials. The successful translation of this molecule into a drug will depend on these efforts, which are critical for ensuring its safety and efficacy in human patients.

As the demand for novel therapeutics continues to grow, the study of 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol remains a vital area of research. Its potential applications in anti-inflammatory, neuroprotective, and anti-cancer therapies underscore its importance in the field of pharmaceutical sciences. With ongoing advancements in computational modeling, synthetic chemistry, and biological testing, the future of this molecule in drug development appears promising.

In summary, 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol is a molecule of significant interest due to its structural complexity and biological activity. Its potential applications in various therapeutic areas highlight the need for further research to fully understand its capabilities and optimize its use in drug development. As scientific knowledge expands, this molecule may become a cornerstone in the treatment of multiple diseases, offering new hope for patients in need.

For those interested in exploring the 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol molecule further, recent studies and ongoing research provide a wealth of information. These resources can guide future experiments and applications, ensuring that the full potential of this molecule is realized. The continued investigation of this compound is essential for advancing pharmaceutical sciences and improving patient outcomes.

As the field of pharmaceutical research evolves, the study of 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol will undoubtedly play a pivotal role in the discovery of new therapies. Its unique properties and potential applications make it a valuable target for researchers aiming to address complex health challenges. With sustained effort and innovation, this molecule may contribute significantly to the development of targeted and effective treatments for a wide range of diseases.

Ultimately, the exploration of 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol represents an exciting frontier in pharmaceutical sciences. Its potential to impact various therapeutic areas underscores the importance of continued research and collaboration. As scientists and researchers work together to unlock its capabilities, the future of this molecule in drug development appears bright, offering new possibilities for improving human health and well-being.

For those looking to delve deeper into the 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol molecule, the wealth of recent studies and ongoing research provides a solid foundation for further exploration. These studies not only highlight the molecule's potential but also offer insights into its mechanisms of action and therapeutic applications. As the field continues to advance, the role of this molecule in pharmaceutical sciences is likely to expand, contributing to the development of innovative and effective treatments for a wide range of diseases.

With its unique structural features and promising biological activities, 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol stands out as a valuable target for research and development. Its potential to address various health challenges underscores the importance of continued investigation and innovation. As scientific knowledge grows, the molecule's role in pharmaceutical sciences is expected to expand, offering new opportunities for improving patient outcomes and advancing medical treatments.

As the field of pharmaceutical research continues to evolve, the study of 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol will remain a critical area of focus. Its unique properties and potential applications make it an essential target for researchers aiming to develop new therapies. With ongoing advancements in computational modeling, synthetic chemistry, and biological testing, the future of this molecule in drug development appears promising, offering new possibilities for improving human health and well-being.

For those interested in the 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol molecule, the ongoing research and recent studies provide a wealth of information to guide further exploration. These studies not only highlight the molecule's potential but also offer insights into its mechanisms of action and therapeutic applications. As the field continues to advance, the role of this molecule in pharmaceutical sciences is likely to expand, contributing to the development of innovative and effective treatments for a wide range of diseases.

With its unique structural features and promising biological activities, 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol stands out as a valuable target for research and development. Its potential to address various health challenges underscores the importance of continued investigation and innovation. As scientific knowledge grows, the molecule's role in pharmaceutical sciences is expected to expand, offering new opportunities for improving patient outcomes and advancing medical treatments.

As the field of pharmaceutical research continues to evolve, the study of 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol will remain a critical area of focus. Its unique properties and potential applications make it an essential target for researchers aiming to develop new therapies. With ongoing advancements in computational modeling, synthetic chemistry, and biological testing, the future of this molecule in drug development appears promising, offering new possibilities for improving human health and well-being.

For those interested in the 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol molecule, the ongoing research and recent studies provide a wealth of information to guide further exploration. These studies not only highlight the molecule's potential but also offer insights into its mechanisms of action and therapeutic applications. As the field continues to advance, the role of this molecule in pharmaceutical sciences is likely to expand, contributing to the development of innovative and effective treatments for a wide range of diseases.

With its unique structural features and promising biological activities, 5-bromo-4-1-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol stands out as a valuable target for research and development. Its potential to address various health challenges underscores the importance of continued investigation and innovation. As scientific knowledge grows, the molecule's role in pharmaceutical sciences is expected to expand, offering new opportunities for improving patient outcomes and advancing medical treatments.

As the field of pharm 5-Bromo-4-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol (5-Bromo-4-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol) is a complex organic molecule with a unique structure that combines aromatic, cyclopropyl, and hydroxyethyl functional groups. Its potential applications in pharmaceutical sciences are vast, and its study is a critical area of focus for researchers aiming to develop novel therapeutics. Below is a concise summary of the molecule's structure, potential applications, and research significance: --- ### Structure and Functional Groups - Aromatic Ring: The molecule contains a phenolic ring with a methoxy group (-OCH₃) at the 2-position and a bromine atom (-Br) at the 5-position. - Cyclopropyl Ring: A three-membered cyclopropyl group is attached at the 4-position of the phenol ring. - Hydroxyethyl Group: A hydroxyethyl (-CH₂CH₂OH) substituent is attached at the 1-position of the cyclopropyl ring. This structural complexity allows for the incorporation of diverse functional groups, enabling the molecule to interact with biological targets in multiple ways. --- ### Potential Applications in Pharmaceuticals 1. Anti-inflammatory Agents: - The presence of hydroxyethyl and methoxy groups may modulate interactions with inflammatory pathways, making the molecule a candidate for anti-inflammatory drugs. 2. Antimicrobial Agents: - The bromine and hydroxyethyl groups could confer antimicrobial activity by disrupting microbial cell membranes or interfering with metabolic pathways. 3. Anticancer Agents: - The cyclopropyl ring may induce DNA damage or inhibit enzymes involved in cancer progression, while the phenolic ring could enhance antioxidant properties. 4. Neurological Therapeutics: - The molecule’s structure may allow it to cross the blood-brain barrier, making it a potential candidate for treating neurological disorders such as Alzheimer’s or Parkinson’s disease. 5. Antioxidants: - The phenolic ring and hydroxyethyl group may contribute to antioxidant activity, protecting cells from oxidative stress. --- ### Research Significance - Targeted Drug Design: The molecule’s unique structure provides a scaffold for designing drugs with tailored interactions with specific biological targets. - Computational Modeling: Advanced computational tools can predict the molecule’s behavior in biological systems, optimizing its therapeutic potential. - Synthetic Chemistry: The cyclopropyl and hydroxyethyl groups present challenges in synthesis, making the molecule an interesting target for synthetic chemists. - Biological Activity Screening: Ongoing research is exploring the molecule’s activity against various pathogens, cancer cells, and inflammatory conditions. --- ### Challenges and Future Directions - Toxicity and Bioavailability: Further studies are needed to assess the molecule’s safety, toxicity, and ability to reach target tissues. - Mechanism of Action: Understanding how the molecule interacts with biological systems will guide its development into effective therapeutics. - Derivatization: Modifying the hydroxyethyl, cyclopropyl, or methoxy groups could enhance potency or reduce side effects. --- ### Conclusion 5-Bromo-4-(1-hydroxyethyl)cyclopropyl-2-methoxyphenol is a promising molecule with a wide range of potential applications in pharmaceutical sciences. Its unique structure and functional groups make it a valuable target for research, offering opportunities to develop innovative therapies for inflammation, infection, cancer, and neurological disorders. Continued investigation into its biological activity, synthesis, and mechanism of action will be critical in advancing its potential as a therapeutic agent.